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Compound of Interest

Compound Name: Atr-IN-4

Cat. No.: B15620912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

biological evaluation of Atr-IN-4, a potent inhibitor of the Ataxia Telangiectasia and Rad3-

related (ATR) kinase. ATR is a critical regulator of the DNA damage response (DDR), a network

of signaling pathways essential for maintaining genomic integrity. Due to the reliance of many

cancer cells on the ATR pathway for survival, particularly in the context of increased replication

stress and defects in other DDR pathways, ATR has emerged as a promising therapeutic target

in oncology.

Discovery of a Novel ATR Inhibitor: Atr-IN-4
Atr-IN-4 was identified as a potent ATR inhibitor through a drug discovery program focused on

identifying novel therapeutic agents targeting the DNA damage response pathway. It is

specifically designated as compound 13 in the Chinese patent CN112142744A.

Quantitative Data
The inhibitory activity of Atr-IN-4 has been characterized in cellular assays, demonstrating its

potency against human cancer cell lines.
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Compound Cell Line Cancer Type IC50 (nM)

Atr-IN-4 DU145
Human Prostate

Cancer
130.9[1]

Atr-IN-4 NCI-H460 Human Lung Cancer 41.33[1]

Signaling Pathways and Experimental Workflows
To understand the mechanism of action of Atr-IN-4 and the general workflow for its

characterization, the following diagrams illustrate the ATR signaling pathway and a typical

experimental workflow for an ATR inhibitor.
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ATR Signaling Pathway and Inhibition by Atr-IN-4
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Synthesis & Purity Analysis

Biochemical & Cellular Assays

Chemical Synthesis of Atr-IN-4

Purification (e.g., HPLC)

Structural Confirmation (NMR, MS)

Purity Assessment (e.g., HPLC)

In vitro ATR Kinase Assay (IC50) Cell Viability/Proliferation Assay (IC50)

Western Blot for p-Chk1 Cell Cycle Analysis (Flow Cytometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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